Cas no 2169450-28-4 (3-(but-3-en-2-yl)-1-(4-hydroxyphenyl)thiourea)

• Product Name: 3-(but-3-en-2-yl)-1-(4-hydroxyphenyl)thiourea
• CAS No: 2169450-28-4
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• CID: 5951448
• PubChem ID: 165959617
• Update Time: 2025-06-13

3-(but-3-en-2-yl)-1-(4-hydroxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-en-2-yl)-1-(4-hydroxyphenyl)thiourea
• 2169450-28-4
• EN300-1274507

• Inchi： 1S/C11H14N2OS/c1-3-8(2)12-11(15)13-9-4-6-10(14)7-5-9/h3-8,14H,1H2,2H3,(H2,12,13,15)
• InChI Key： QYFAPHSOTDFITD-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(=CC=1)O)NC(C=C)C

Computed Properties

• Exact Mass: 222.08268425g/mol
• Monoisotopic Mass: 222.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.4Ų

Additional information on 3-(but-3-en-2-yl)-1-(4-hydroxyphenyl)thiourea

Research Brief on 3-(but-3-en-2-yl)-1-(4-hydroxyphenyl)thiourea (CAS: 2169450-28-4): Recent Advances and Applications

3-(but-3-en-2-yl)-1-(4-hydroxyphenyl)thiourea (CAS: 2169450-28-4) is a thiourea derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and enzyme inhibition activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in current biomedical research.

The synthesis of 3-(but-3-en-2-yl)-1-(4-hydroxyphenyl)thiourea has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and green chemistry approaches to enhance the efficiency of the production process. The compound's structural elucidation has been confirmed using spectroscopic methods, including NMR, IR, and mass spectrometry, ensuring its chemical identity and purity. These advancements in synthesis and characterization have paved the way for further exploration of its biological activities.

In terms of biological activity, 3-(but-3-en-2-yl)-1-(4-hydroxyphenyl)thiourea has demonstrated notable antimicrobial properties. Recent in vitro studies have shown its efficacy against a range of Gram-positive and Gram-negative bacteria, as well as fungal strains. The compound's mechanism of action appears to involve disruption of microbial cell membranes and inhibition of essential enzymatic pathways. These findings suggest its potential as a lead compound for the development of novel antimicrobial agents, particularly in the face of rising antibiotic resistance.

Additionally, this thiourea derivative has exhibited promising anticancer activity in preclinical studies. Research has revealed its ability to induce apoptosis in various cancer cell lines, including breast, lung, and colon cancer cells. The compound's anticancer effects are thought to be mediated through the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways. Further investigations are underway to evaluate its selectivity and toxicity profile, with the aim of developing it as a potential chemotherapeutic agent.

Another area of interest is the compound's enzyme inhibitory properties. Recent studies have identified 3-(but-3-en-2-yl)-1-(4-hydroxyphenyl)thiourea as a potent inhibitor of certain enzymes, such as carbonic anhydrase and tyrosinase. These inhibitory effects have implications for the treatment of conditions like glaucoma and hyperpigmentation disorders. The compound's ability to interact with enzyme active sites and modulate their activity has been explored through molecular docking and kinetic studies, providing insights into its structure-activity relationship.

In conclusion, 3-(but-3-en-2-yl)-1-(4-hydroxyphenyl)thiourea (CAS: 2169450-28-4) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its diverse biological activities, coupled with advancements in its synthesis and characterization, make it a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacological properties, evaluating its in vivo efficacy, and exploring its potential clinical applications. This research brief underscores the importance of continued investigation into this compound, which may lead to the discovery of novel therapeutic agents.